Cas no 63675-90-1 (Benzoic acid, 4-[2-(1-pyrrolidinyl)ethoxy]-, hydrochloride)

• Product Name: Benzoic acid, 4-[2-(1-pyrrolidinyl)ethoxy]-, hydrochloride
• CAS No: 63675-90-1
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• MDL: MFCD09037380
• CID: 1656011
• Update Time: 2025-05-30

Benzoic acid, 4-[2-(1-pyrrolidinyl)ethoxy]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-(1-pyrrolidinyl)ethoxy]-, hydrochloride
• 4-(2-pyrrolidin-1-ylethoxy)benzoic acid,hydrochloride

• MDL： MFCD09037380
• Inchi： 1S/C13H17NO3.ClH/c15-13(16)11-3-5-12(6-4-11)17-10-9-14-7-1-2-8-14;/h3-6H,1-2,7-10H2,(H,15,16);1H
• InChI Key： XNMKFQBPOAJCFS-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(C(=O)O)=CC=1)CCN1CCCC1

Computed Properties

• Exact Mass: 271.09764

Experimental Properties

• PSA: 49.77

Additional information on Benzoic acid, 4-[2-(1-pyrrolidinyl)ethoxy]-, hydrochloride

Benzoic Acid, 4-[2-(1-Pyrrolidinyl)ethoxy]-, Hydrochloride (CAS No. 63675-90-1)

Benzoic acid, 4-[2-(1-pyrrolidinyl)ethoxy]-, hydrochloride, also known by its CAS registry number 63675-90-1, is a chemical compound with significant applications in various fields of science and industry. This compound is a hydrochloride salt of benzoic acid derivative, characterized by its unique structure that includes a pyrrolidine ring and an ethoxy group attached to the benzoic acid moiety. The molecule's structure contributes to its versatile properties, making it a subject of interest in both academic research and industrial applications.

The chemical structure of benzoic acid, 4-[2-(1-pyrrolidinyl)ethoxy]-, hydrochloride plays a pivotal role in its functionality. The benzoic acid core provides a rigid aromatic framework, while the ethoxy group introduces flexibility and potential for hydrogen bonding. The pyrrolidine ring adds a cyclic amine component, which can influence the compound's solubility, stability, and reactivity. These structural features make the compound suitable for use in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the potential of benzoic acid derivatives in drug discovery. Researchers have explored the compound's ability to act as a scaffold for designing bioactive molecules with improved pharmacokinetic properties. For instance, modifications to the pyrrolidine ring have shown promise in enhancing the compound's bioavailability and reducing toxicity, making it a valuable candidate for anti-cancer drug development.

In addition to its pharmaceutical applications, benzoic acid derivatives are increasingly being investigated for their role in material science. The compound's ability to form stable crystalline structures has led to its use in the development of advanced polymers and coatings with enhanced mechanical and thermal properties. Furthermore, its compatibility with various synthetic routes makes it an attractive choice for green chemistry initiatives.

The synthesis of benzoic acid, 4-[2-(1-pyrrolidinyl)ethoxy]-, hydrochloride involves a multi-step process that typically includes nucleophilic substitution and acid-base neutralization reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques, reducing the overall carbon footprint associated with its manufacture.

In terms of safety and handling, proper precautions must be taken when working with this compound due to its potential irritant properties. Occupational exposure limits and storage guidelines are recommended to ensure safe handling in industrial settings.

The growing interest in benzoic acid derivatives underscores their importance in modern chemistry. As research continues to uncover new applications and improve synthetic methods, compounds like CAS No. 63675-90-1 are expected to play an even more significant role in advancing scientific and technological frontiers.